Cas no 6820-96-8 (1H-Isoindole-1,3(2H)-dione, 2-[3-(4-methyl-1-piperazinyl)propyl]-)

1H-Isoindole-1,3(2H)-dione, 2-[3-(4-methyl-1-piperazinyl)propyl]- structure
6820-96-8 structure
Product Name:1H-Isoindole-1,3(2H)-dione, 2-[3-(4-methyl-1-piperazinyl)propyl]-
CAS No:6820-96-8
MF:C16H21N3O2
MW:287.356843709946
CID:393569
PubChem ID:20249427
Update Time:2025-04-19

1H-Isoindole-1,3(2H)-dione, 2-[3-(4-methyl-1-piperazinyl)propyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole-1,3(2H)-dione, 2-[3-(4-methyl-1-piperazinyl)propyl]-
    • 2-[3-(4-methylpiperazin-1-yl)propyl]isoindole-1,3-dione
    • N-[3-(4-methyl-1-piperazinyl)propyl]phthalimide
    • N-(3-(4-methylpiperazin-1-yl)propyl)phthalimide
    • GMBXTUIJIVGYFE-UHFFFAOYSA-N
    • Z103703954
    • 6820-96-8
    • SCHEMBL1532232
    • AKOS032998848
    • DTXSID20604100
    • 2-[3-(4-Methylpiperazin-1-yl)propyl]-1H-isoindole-1,3(2H)-dione
    • Inchi: 1S/C16H21N3O2/c1-17-9-11-18(12-10-17)7-4-8-19-15(20)13-5-2-3-6-14(13)16(19)21/h2-3,5-6H,4,7-12H2,1H3
    • InChI Key: GMBXTUIJIVGYFE-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(N1CCCN1CCN(C)CC1)=O

Computed Properties

  • Exact Mass: 287.16300
  • Monoisotopic Mass: 287.16337692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 43.9Ų

Experimental Properties

  • PSA: 43.86000
  • LogP: 0.73380
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